Cas no 62229-50-9 (Epidermal Growth Factor(EGF), Human, recombinant, Animal-derived-free)

• Product Name: Epidermal Growth Factor(EGF), Human, recombinant, Animal-derived-free
• CAS No: 62229-50-9
• MF: C₂₅₇H₃₈₁N₇₃O₈₃S₇
• MW: 6045.66938853264
• CID: 508776
• PubChem ID: 56841751
• Update Time: 2025-06-08

Epidermal Growth Factor(EGF), Human, recombinant, Animal-derived-free Chemical and Physical Properties

Names and Identifiers

• Epidermalgrowth factor
• rec EGF (mouse)
• Epidermal Growth Factor, Murine Submaxillary Glands, Recpt.
• long egf
• mouse epidermal growth factor (egf)
• urogastrone from human pregnancy urine
• EGF
• Epidermal cell growth factor
• Urogastrone
• Anthelone U
• Kutrol
• Uroanthelone
• Uroenterone
• Urogastron
• Epidermal growth factor
• beta-Urogastrone
• Urogastrone [JAN]
• Gastrone, gamma-uro-
• Gastrone, beta-uro- (human)
• Epidermal growth factor (egf)
• EPIDERMAL GROWTH FACTOR-UROGASTRONE
• Gastrone, uro- (9CI)
• Epidermal Growth Factor(EGF), Human, recombinant, Animal-derived-free
• CCRIS 7234
• 62229-50-9
• EINECS 263-468-7
• Gastrone, uro-

• MDL： MFCD01634807
• Inchi： 1S/C257H381N73O83S7/c1-20-123(15)203(245(404)283-103-192(351)285-157(80-127-42-52-135(339)53-43-127)222(381)313-171(104-331)210(369)281-101-191(350)287-167(92-198(360)361)228(387)290-146(37-27-70-273-255(265)266)213(372)318-177(110-414)238(397)292-148(62-65-185(259)344)217(376)327-205(125(17)337)249(408)294-147(38-28-71-274-256(267)268)212(371)309-168(93-199(362)363)229(388)298-153(76-117(3)4)218(377)289-145(36-26-69-272-254(263)264)211(370)303-162(86-133-96-277-144-35-25-23-33-141(133)144)226(385)304-161(85-132-95-276-143-34-24-22-32-140(132)143)225(384)291-149(63-66-195(354)355)214(373)297-154(77-118(5)6)219(378)296-152(253(412)413)39-29-72-275-257(269)270)326-247(406)202(122(13)14)324-242(401)181(114-418)320-227(386)165(90-188(262)347)307-241(400)180(113-417)322-250(409)206(126(18)338)328-231(390)160(83-130-48-58-138(342)59-49-130)302-234(393)174(107-334)315-230(389)169(94-200(364)365)310-221(380)155(78-119(7)8)299-233(392)173(106-333)314-215(374)150(64-67-196(356)357)295-248(407)204(124(16)21-2)325-232(391)163(87-134-97-271-116-284-134)305-216(375)151(68-75-420-19)293-239(398)179(112-416)321-246(405)201(121(11)12)323-194(353)99-278-189(348)98-279-208(367)164(89-187(261)346)306-220(379)156(79-120(9)10)300-240(399)178(111-415)319-223(382)158(81-128-44-54-136(340)55-45-128)286-190(349)100-280-209(368)166(91-197(358)359)308-224(383)159(82-129-46-56-137(341)57-47-129)301-235(394)175(108-335)316-237(396)176(109-336)317-244(403)184-41-31-74-330(184)252(411)182(115-419)288-193(352)102-282-243(402)183-40-30-73-329(183)251(410)170(84-131-50-60-139(343)61-51-131)311-236(395)172(105-332)312-207(366)142(258)88-186(260)345/h22-25,32-35,42-61,95-97,116-126,142,145-184,201-206,276-277,331-343,414-419H,20-21,26-31,36-41,62-94,98-115,258H2,1-19H3,(H2,259,344)(H2,260,345)(H2,261,346)(H2,262,347)(H,271,284)(H,278,348)(H,279,367)(H,280,368)(H,281,369)(H,282,402)(H,283,404)(H,285,351)(H,286,349)(H,287,350)(H,288,352)(H,289,377)(H,290,387)(H,291,384)(H,292,397)(H,293,398)(H,294,408)(H,295,407)(H,296,378)(H,297,373)(H,298,388)(H,299,392)(H,300,399)(H,301,394)(H,302,393)(H,303,370)(H,304,385)(H,305,375)(H,306,379)(H,307,400)(H,308,383)(H,309,371)(H,310,380)(H,311,395)(H,312,366)(H,313,381)(H,314,374)(H,315,389)(H,316,396)(H,317,403)(H,318,372)(H,319,382)(H,320,386)(H,321,405)(H,322,409)(H,323,353)(H,324,401)(H,325,391)(H,326,406)(H,327,376)(H,328,390)(H,354,355)(H,356,357)(H,358,359)(H,360,361)(H,362,363)(H,364,365)(H,412,413)(H4,263,264,272)(H4,265,266,273)(H4,267,268,274)(H4,269,270,275)/t123-,124-,125+,126+,142-,145-,146-,147-,148-,149-,150-,151-,152-,153-,154-,155-,156-,157-,158-,159-,160-,161-,162-,163-,164-,165-,166-,167-,168-,169-,170-,171-,172-,173-,174-,175-,176-,177-,178-,179-,180-,181-,182-,183-,184-,201-,202-,203-,204-,205-,206-/m0/s1
• InChI Key： VBEQCZHXXJYVRD-GACYYNSASA-N
• SMILES： SC[C@@H](C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(NCC(N[C@H](C(N[C@@H](CS)C(N[C@@H](CCSC)C(N[C@@H](CC1=CN=CN1)C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(N[C@H](C(N[C@@H]([C@@H](C)O)C(N[C@@H](CS)C(N[C@@H](CC(N)=O)C(N[C@@H](CS)C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(NCC(N[C@@H](CC(=O)O)C(N[C@H](C(N[C@@H](CS)C(N[C@@H](CCC(N)=O)C(N[C@@H]([C@@H](C)O)C(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCCNC(=N)N)=O)CC(C)C)=O)CCC(=O)O)=O)CC1=CNC2C=CC=CC1=2)=O)CC1=CNC2C=CC=CC1=2)=O)CCCNC(=N)N)=O)CC(C)C)=O)=O)CCCNC(=N)N)=O)=O)=O)=O)CCCNC(=N)N)=O)=O)=O)CO)=O)CC1C=CC(=CC=1)O)=O)=O)[C@@H](C)CC)=O)C(C)C)=O)=O)=O)=O)=O)CC1C=CC(=CC=1)O)=O)=O)CC(=O)O)=O)CC(C)C)=O)=O)CCC(=O)O)=O)[C@@H](C)CC)=O)=O)=O)=O)C(C)C)=O)=O)=O)CC(N)=O)=O)CC(C)C)=O)CS)=O)CC1C=CC(=CC=1)O)=O)=O)CC(=O)O)=O)CC1C=CC(=CC=1)O)=O)CO)=O)CO)=O)=O)NC(CNC([C@@H]1CCCN1C([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CC(N)=O)N)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 6043.5948607g/mol
• Monoisotopic Mass: 6041.5881511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 96
• Hydrogen Bond Acceptor Count: 96
• Heavy Atom Count: 420
• Rotatable Bond Count: 193
• Complexity: 15400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 51
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 998
• XLogP3: -19.6
• Topological Polar Surface Area: 2560

Experimental Properties

• Color/Form: White powder and lyophilized powder
• Solubility: Not determined

Epidermal Growth Factor(EGF), Human, recombinant, Animal-derived-free Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• FLUKA BRAND F CODES：10-21
• RTECS：KB4518000
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Epidermal Growth Factor(EGF), Human, recombinant, Animal-derived-free

Comprehensive Guide to Epidermal Growth Factor (EGF), Human, Recombinant, Animal-Derived-Free (CAS No. 62229-50-9)

In the realm of regenerative medicine and skincare, Epidermal Growth Factor (EGF) has emerged as a groundbreaking bioactive molecule. This human recombinant form, with CAS No. 62229-50-9, is engineered to be animal-derived-free, making it a preferred choice for ethical and safety-conscious applications. EGF is a 53-amino-acid polypeptide that plays a pivotal role in cellular proliferation, differentiation, and wound healing, attracting significant attention from researchers, clinicians, and cosmetic formulators alike.

The recombinant EGF produced via advanced biotechnological methods ensures high purity and consistency, addressing concerns about batch-to-batch variability. Its animal-free origin eliminates risks associated with zoonotic pathogens or immunogenic reactions, aligning with the growing demand for vegan-friendly and cruelty-free bio-ingredients. This attribute is particularly relevant in light of recent trends favoring clean beauty and sustainable biotechnology.

From a clinical perspective, EGF (CAS 62229-50-9) is extensively studied for its efficacy in chronic wound management, such as diabetic ulcers and burns. Its ability to stimulate keratinocyte migration and collagen synthesis has positioned it as a key player in tissue engineering. Concurrently, the cosmetic industry leverages its anti-aging properties, as EGF promotes epidermal renewal and reduces fine lines—a hot topic in "bio-rejuvenation" searches.

One of the most searched questions—"Is recombinant EGF safe for long-term use?"—can be addressed by its well-documented safety profile in peer-reviewed studies. Unlike growth factors derived from animal tissues, this human-identical version minimizes allergenic potential. Moreover, its stability in serum-free formulations (another trending keyword) enhances its applicability in sensitive skincare products.

The production process of animal-derived-free EGF involves E. coli or yeast expression systems, followed by rigorous purification to achieve >95% purity—a critical metric for pharmaceutical-grade applications. This aligns with the increasing scrutiny on GMP-certified growth factors in both medical and cosmetic sectors. Researchers frequently inquire about "EGF vs. FGF: which is better for scar reduction?", highlighting the need for comparative analyses in wound-healing contexts.

In dermatology, the human recombinant EGF (CAS 62229-50-9) shows promise in addressing post-inflammatory hyperpigmentation—a top concern in skincare forums. Its mechanism of accelerating turnover of damaged cells while modulating melanin production resonates with the popularity of "brightening peptides". This dual functionality makes it a versatile ingredient in cosmeceuticals targeting both aging and pigmentation.

Emerging applications include hair follicle regeneration, where EGF's role in activating dermal papilla cells has sparked interest in androgenetic alopecia treatments. This connects to trending searches like "growth factors for hair loss 2024", reflecting consumer demand for non-invasive solutions. The animal-free nature of this EGF variant further appeals to the clean medicine movement.

From a commercial standpoint, the CAS 62229-50-9 material meets stringent regulatory standards (USP/EP) for use in FDA-cleared wound dressings and CE-marked skincare devices. Its compatibility with lyophilization processes—another technical keyword gaining traction—ensures long shelf life without compromising bioactivity, addressing logistics challenges in global distribution.

As the scientific community explores exosome-EGF synergies (a cutting-edge search term), this recombinant growth factor continues to evolve. Its integration with 3D bioprinting scaffolds exemplifies innovation in personalized medicine, while its role in microbiome-friendly skincare formulations answers contemporary concerns about disrupting skin flora.

In conclusion, the Epidermal Growth Factor (EGF), Human, recombinant, Animal-derived-free (CAS No. 62229-50-9) represents a paradigm shift in bioactive therapeutics. Whether for accelerating wound closure, reversing photoaging, or pioneering ethical bioproduction, its multifaceted applications continue to redefine boundaries in life sciences and dermocosmetics, making it one of the most researched and discussed proteins in modern biotechnology.